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Compound of Interest

Compound Name: ESI-09

Cat. No.: B1683979 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

chemical reagents is a critical component of laboratory safety and environmental responsibility.

ESI-09, a potent and selective inhibitor of Exchange protein activated by cAMP (Epac),

requires careful handling and disposal due to its chemical nature and biological activity. This

guide provides essential information and step-by-step procedures for the safe disposal of ESI-
09, ensuring compliance with general laboratory safety standards.

Understanding ESI-09: Chemical and Safety Profile
ESI-09, with the chemical formula C₁₆H₁₅ClN₄O₂, is a small molecule inhibitor that targets the

cAMP-binding domain of Epac1 and Epac2.[1][2][3][4][5] While specific disposal instructions

are not readily available, its chemical properties and the general guidelines for laboratory waste

provide a clear path for its responsible management.
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Property Data Source

Chemical Name

α-[2-(3-

chlorophenyl)hydrazinylidene]-

5-(1,1-dimethylethyl)-β-oxo-3-

isoxazolepropanenitrile

[1]

CAS Number 263707-16-0 [1][5]

Molecular Weight 330.8 g/mol [1]

Appearance Yellow powder [5]

Solubility

Soluble in DMSO (10 mg/ml),

DMF (5 mg/ml), and Ethanol (1

mg/ml)

[1]

Storage
Recommended at -20°C for

long-term stability
[1][4]

While a specific safety data sheet (SDS) detailing disposal was not found, the general handling

precautions for laboratory chemicals of this nature should be strictly followed. It is imperative to

consult your institution's Environmental Health and Safety (EHS) department for specific

guidelines, as local regulations may vary.[6][7][8][9][10]

Core Principles of Chemical Waste Disposal
The disposal of any chemical waste, including ESI-09, is governed by fundamental principles

aimed at minimizing risk to personnel and the environment.[6][7][8][9]

Waste Minimization: Generate the minimum amount of waste possible.

Segregation: Do not mix different types of chemical waste.[6][8]

Proper Labeling: All waste containers must be clearly and accurately labeled with their

contents.[6][7]

Secure Storage: Store waste in designated, secure areas away from incompatible materials.

[7][8]
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Use of Personal Protective Equipment (PPE): Always wear appropriate PPE, including

gloves, lab coat, and safety glasses, when handling chemical waste.

Step-by-Step Disposal Procedure for ESI-09
The following procedure is a general guideline based on standard laboratory practices. Always

defer to your institution's specific protocols and consult with your EHS officer.

1. Unused or Expired ESI-09 (Solid Form):

Do not dispose of solid ESI-09 in the regular trash.[9]

Collect the solid waste in a clearly labeled, sealed container. The label should include "ESI-
09," the quantity, and any known hazard information.

Store this container in a designated hazardous waste accumulation area.[7][8]

Arrange for pickup and disposal by a certified hazardous waste management company, as

coordinated by your institution's EHS department.

2. ESI-09 Solutions (e.g., in DMSO):

Do not pour ESI-09 solutions down the drain.[7][9][10] Organic solvents like DMSO and

dissolved chemicals can harm aquatic life and damage wastewater treatment systems.

Collect the liquid waste in a designated, leak-proof container for organic solvent waste. This

container should be compatible with the solvent used (e.g., a high-density polyethylene

bottle for DMSO).

The container must be clearly labeled as "Hazardous Waste" and list all contents, including

the solvent (e.g., "ESI-09 in DMSO").

Store the sealed container in a designated satellite accumulation area for hazardous liquid

waste.[7][8]

Follow your institution's procedures for the collection of hazardous chemical waste.

3. Contaminated Materials:
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Any materials that have come into direct contact with ESI-09, such as pipette tips, gloves,

and weighing paper, should be considered contaminated waste.

Collect these materials in a designated, sealed waste bag or container clearly labeled as

"Contaminated Solid Waste with ESI-09."

Dispose of this container through your institution's hazardous waste stream, not in the

regular or biohazardous trash.

Logical Workflow for ESI-09 Disposal
The following diagram illustrates the decision-making process for the proper disposal of ESI-09.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b1683979?utm_src=pdf-body
https://www.benchchem.com/product/b1683979?utm_src=pdf-body
https://www.benchchem.com/product/b1683979?utm_src=pdf-body
https://www.benchchem.com/product/b1683979?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1683979?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


ESI-09 Disposal Procedure

Start: ESI-09 Waste Generated

Identify Waste Type

Solid ESI-09 (Unused/Expired)

Solid

ESI-09 Solution (e.g., in DMSO)

Liquid

Contaminated Materials (Gloves, Tips, etc.)

Contaminated

Collect in Labeled, Sealed Container for Solid Hazardous Waste Collect in Labeled, Leak-Proof Container for Liquid Hazardous Waste Collect in Labeled, Sealed Container for Contaminated Solid Waste

Store in Designated Hazardous Waste Accumulation Area

Arrange for Professional Disposal via Institutional EHS

Click to download full resolution via product page

Caption: Logical workflow for the proper disposal of ESI-09 waste.

By adhering to these procedures and consulting with institutional safety resources, researchers

can ensure the safe and environmentally conscious disposal of ESI-09, fostering a culture of

safety and responsibility within the laboratory.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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